Cas no 685107-71-5 (6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol)

• Product Name: 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol
• CAS No: 685107-71-5
• CID: 4656925
• Update Time: 2025-10-22

6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol Chemical and Physical Properties

Names and Identifiers

• 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol

Comprehensive Overview of 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol (CAS No. 685107-71-5)

The compound 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol (CAS No. 685107-71-5) is a structurally unique molecule that has garnered attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a benzodioxol core with pyrrolidine and ethoxyphenyl substituents. This combination of functional groups suggests potential interactions with biological targets, making it a subject of interest for drug discovery and development.

In recent years, the demand for novel compounds like 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol has surged, driven by advancements in medicinal chemistry and neuropharmacology. Researchers are particularly intrigued by its potential applications in modulating central nervous system (CNS) receptors, given the presence of the pyrrolidine moiety, a common feature in many CNS-active drugs. This aligns with current trends in addressing neurological disorders, a hot topic in both academic and industrial settings.

The benzodioxol group in this compound is another critical feature, often associated with antioxidant and anti-inflammatory properties. This has led to speculation about its potential role in combating oxidative stress-related conditions, a growing area of interest in aging research and chronic disease management. As consumers and researchers alike search for compounds that support cellular health, 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol may emerge as a candidate for further investigation.

From a synthetic chemistry perspective, the preparation of 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol involves multi-step organic reactions, highlighting the importance of catalysis and green chemistry principles. With sustainability being a major focus in modern laboratories, optimizing the synthesis of such compounds with minimal environmental impact is a key challenge. This resonates with the broader scientific community's push toward eco-friendly methodologies.

Analytical characterization of CAS No. 685107-71-5 typically employs techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure purity and structural verification, which are critical for its potential use in preclinical studies. The compound's stability under various conditions is also a subject of ongoing research, addressing common queries about compound storage and handling protocols in laboratory settings.

In the context of drug development, 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol represents a promising scaffold for further derivatization. Its modular structure allows for the exploration of structure-activity relationships (SAR), a cornerstone of modern pharmacology. Researchers are particularly keen on understanding how modifications to the ethoxyphenyl or pyrrolidine groups might enhance its bioactivity or selectivity.

As the scientific community continues to explore the potential of CAS No. 685107-71-5, collaborations between academia and industry will be crucial. The compound's versatility makes it a valuable asset in the quest for new therapeutic agents, particularly in areas like neurodegenerative diseases and metabolic disorders. With increasing interest in personalized medicine, such compounds could pave the way for tailored treatments targeting specific biochemical pathways.

In summary, 6-[(2-ethoxyphenyl)(pyrrolidin-1-yl)methyl]-2H-1,3-benzodioxol-5-ol (CAS No. 685107-71-5) stands at the intersection of chemistry, biology, and medicine. Its unique structure and potential applications make it a compelling subject for ongoing research, aligning with contemporary scientific priorities and public health needs. As investigations progress, this compound may well become a cornerstone in the development of next-generation therapeutics.